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Compound of Interest

Compound Name: Fenvalerate-d6

Cat. No.: B12390720

An In-depth Technical Guide on the Health and Safety of Fenvalerate-d6

This guide provides comprehensive health and safety information for Fenvalerate-d6, a
deuterated analog of the pyrethroid insecticide Fenvalerate. It is intended for researchers,
scientists, and drug development professionals who may use this compound as an internal
standard or in other analytical applications. The toxicological and safety profiles are considered
equivalent to those of its non-deuterated counterpart, Fenvalerate.

Section 1: Chemical Identification and Properties

Fenvalerate-d6 is a synthetic pyrethroid where six hydrogen atoms have been replaced by
deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis
using mass spectrometry.

Table 1: Physical and Chemical Properties of Fenvalerate-d6
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Property Value Citations
Chemical Formula C25H16D6CINO3 [1]
Molecular Weight 425.94 g/mol [1]

CAS Number 51630-58-1 (Unlabeled) [11[2]
Appearance Yellow or brown viscous liquid 3114151161
Odor Mild [4][6]
Specific Gravity 1.175 at 25°C [31[6]
Water Solubility Approx. 2 pg/L (practically (31[6]

insoluble)

Log P (octanol-water) 6.2 [4][6]
Vapor Pressure 0.037 mPa at 25°C [31[6]

| Stability | Stable to light, heat, and moisture; unstable in alkaline media due to hydrolysis. [[3]
[6]1

Section 2: Hazard Identification and GHS
Classification

Fenvalerate is classified as a moderately toxic insecticide with significant hazards upon
exposure.[7][8] The Globally Harmonized System (GHS) classification highlights its potential for
acute toxicity, skin and eye irritation, and severe environmental impact.

Table 2: GHS Hazard Classification for Fenvalerate
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Hazard Class Category Hazard Statement Citations
H301/H302: Toxic
Acute Toxicity, Oral 3or4 or Harmful if [2][9][10][11]
swallowed
Acute Toxicity, H330/H331: Fatal or
_ lor3 o [9][12][13]
Inhalation Toxic if inhaled
o H312: Harmful in
Acute Toxicity, Dermal 4 ] ] [9]
contact with skin
) H314/H315: Causes
Skin )
) o lor2 severe skin burns or [2][9][10]
Corrosion/Irritation o
skin irritation
) H318/H319: Causes
Serious Eye ]
o 1or2A serious eye damage [2][9][10]
Damage/Irritation o
or eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 ) S [2][9][10]
respiratory irritation
Exposure)
» H373: May cause
Specific Target Organ
o damage to organs
Toxicity (Repeated 2 [O][11]
through prolonged or
Exposure)
repeated exposure
Hazardous to the i
) ) H400: Very toxic to
Aquatic Environment, 1 [2][9][11]

Acute

aquatic life

| Hazardous to the Aquatic Environment, Chronic | 1 | H410: Very toxic to aquatic life with long
lasting effects |[2][9][11] |

Signal Word: Danger[2][9][13]

Hazard Pictograms: GHS06 (Skull and crossbones), GHS08 (Health hazard), GHS05

(Corrosion), GHS07 (Exclamation mark), GHS09 (Environment)[2][9]
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Section 3: Toxicological Information
Exposure to Fenvalerate can occur through ingestion, inhalation, or dermal contact.[14] Itis a
neurotoxin that affects the central nervous system.[8][14]

Symptoms of Acute Exposure:

o Dermal: A characteristic symptom is transient skin paraesthesia (tingling, burning,
numbness), particularly on the face, which can develop within 30 minutes to a few hours of
exposure and typically resolves within 24 hours.[12][14] It may also cause skin irritation,
erythema, and blisters.[10][12]

 Inhalation: May cause irritation to mucous membranes and the respiratory tract.[14][15]

o Systemic: Following significant exposure, especially via ingestion, symptoms can include
nausea, vomiting, epigastric pain, dizziness, fatigue, tremors, muscular paralysis, and in
severe cases, convulsions, coma, and death due to respiratory failure.[12][14][15]

Table 3: Summary of Acute Toxicity Data for Fenvalerate

Test Species Route Value Citations
LDso Rat Oral 451 mglkg [14]
LDso Rat Dermal > 5000 mg/kg [14]
_ 1000-3200
LDso Rabbit Dermal [14]
mg/kg

NOAEL (90-day

Rat Oral 125 mg/kg in diet  [3]
study)

| NOAEC (90-day study) | Rat | Inhalation | 1.8 mg/L air |[9] |

**Section 4: Experimental Protocols and
Visualizations
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Protocol: Quantification of Fenvalerate in Soil using LC-
MS/MS

This protocol describes a typical use case for Fenvalerate-d6 as an internal standard for the
accurate quantification of Fenvalerate in environmental soil samples.

1. Objective: To determine the concentration of Fenvalerate in a soil sample using liquid
chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution.

2. Materials:

e Soil sample

e Fenvalerate analytical standard

» Fenvalerate-d6 internal standard (IS) solution (e.g., 1 pg/mL in acetonitrile)
o Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

» Formic acid

e Anhydrous sodium sulfate

¢ QUECHhERS extraction salts

o Dispersive SPE (dSPE) sorbents

» Vortex mixer, centrifuge, syringe filters (0.22 pm)

3. Sample Preparation (QUEChERS Method):

e Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

o Spike the sample with a known amount of Fenvalerate-d6 IS solution.

e Add 10 mL of water and vortex for 1 minute.
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Add 10 mL of acetonitrile and the QUEChERS extraction salts.

Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

Transfer an aliquot of the supernatant (acetonitrile layer) to a dSPE tube.

Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

Filter the final extract through a 0.22 um syringe filter into an autosampler vial.

. LC-MS/MS Analysis:

LC System: High-Performance Liquid Chromatography (HPLC) system.

Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.6 pm).

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

Gradient: Programmed gradient from 60% B to 95% B over 10 minutes.

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

MRM Transitions: Monitor specific parent-to-daughter ion transitions for both Fenvalerate
and Fenvalerate-d6.

. Data Analysis:

Generate a calibration curve using standards of known Fenvalerate concentration, each
spiked with the same amount of Fenvalerate-d6 IS.

Plot the ratio of the analyte peak area to the IS peak area against the concentration of the
analyte.

Calculate the concentration of Fenvalerate in the soil sample by comparing its analyte/IS
peak area ratio to the calibration curve.
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Sample Preparation

1. Weigh 10g Soil

2. Spike with Fenvalerate-d6 1S

3. Add Solvents & Salts (QUEChERS)

4. Vortex & Centrifuge

5. Dispersive SPE Cleanup

6. Vortex & Centrifuge

7. Filter Extract

Instrumeng’;ll Analysis

8. LC-MS/MS Analysis

Data Pr‘;cessing

9. Integrate Peak Areas

Y

10. Calculate Analyte/IS Ratio

\

11. Quantify vs. Calibration Curve

Y

12. Final Report

Click to download full resolution via product page

Caption: Workflow for Fenvalerate quantification using an internal standard.
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Environmental Degradation Pathway

Fenvalerate degrades in the environment through several key chemical reactions. The primary
pathways involve the cleavage of the ester and diphenyl ether linkages, leading to less toxic
degradation products.[3]

Fenvalerate

Photodegradation
(Decarboxylation)

Ester Cleavage
(Hydrolysis)

Ester Cleavage

Primary Degradation Products

2-(4-chlorophenyl)- 3-phenoxybenzyl
3-methylbutyric acid alcohol/aldehyde

Wr Oxidation [Further Oxidyliurther Oxidation
Final Products

Decarboxy-fenvalerate

Simplified Fenvalerate Degradation Pathway

Click to download full resolution via product page

Caption: Key environmental degradation pathways of the Fenvalerate molecule.

Section 5: Exposure Controls and Personal
Protection

Due to its toxicity, strict controls must be implemented when handling Fenvalerate-d6.

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[9][10] Ensure safety showers and eyewash stations are readily available.[16]

» Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear safety glasses or chemical splash goggles.[9]
o Hand Protection: Use compatible, chemical-resistant gloves.[9][10]

o Skin and Body Protection: Wear a lab coat or other protective clothing. In case of
significant exposure risk, complete protective clothing may be necessary.[9][12]

o Respiratory Protection: If ventilation is inadequate or if working with aerosols or vapors,
use a NIOSH-approved respirator.[9][10]

Section 6: First Aid Measures

Immediate action is required in case of exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[10][14]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and water for at least 15-20 minutes.[10][12][14] If irritation or
paraesthesia persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or seek immediate medical attention.
[10][14]

Section 7: Handling, Storage, and Disposal

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[9][15]
Wash hands thoroughly after handling and before eating, drinking, or smoking.[9][16] Take
precautionary measures against static discharge.[2]

Storage: Store in a cool, well-ventilated, and secure area, away from heat and ignition
sources.[1][9] For analytical standards, store in a freezer at -20°C and protect from light.[1]
Keep the container tightly closed.[2][9]
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» Disposal: Dispose of contents and container in accordance with all local, regional, national,
and international regulations. This material is very toxic to aquatic life and should not be
released into the environment.[2][9]

Section 8: Environmental Fate and Ecotoxicity

e Persistence: Fenvalerate is moderately persistent in the environment. Its half-life in soil can
range from 15 days to 3 months, while in river water, it is 4-15 days.[3]

» Mobility: It has very low water solubility and a high potential to bind to soil particles, meaning
there is little risk of leaching into groundwater.[3][7]

» Ecotoxicity: Fenvalerate is highly toxic to fish and other aquatic organisms.[3][7] The LCso
values for aquatic life can be as low as 0.008 pg/L.[3] It is also highly toxic to bees.[7][8]
Care must be taken to prevent any release into waterways or the environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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